Cas no 953951-13-8 (N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide
• CAS No: 953951-13-8
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 6515292
• Update Time: 2025-10-28

N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide
• N-[2-[4-(dimethylamino)phenyl]ethyl]-N'-[(4-methylphenyl)methyl]oxamide

• Inchi： 1S/C20H25N3O2/c1-15-4-6-17(7-5-15)14-22-20(25)19(24)21-13-12-16-8-10-18(11-9-16)23(2)3/h4-11H,12-14H2,1-3H3,(H,21,24)(H,22,25)
• InChI Key： VOHGQSSSXQFRMQ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(N(C)C)C=C1)(=O)C(NCC1=CC=C(C)C=C1)=O

Additional information on N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide

Professional Introduction to N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 953951-13-8)

N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 953951-13-8, represents a unique molecular architecture that combines amine and phenyl groups, making it a promising candidate for various biochemical applications.

The molecular structure of N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide features a central ethanediamide backbone, flanked by two distinct aromatic side chains. The presence of dimethylamino and methylphenyl groups introduces specific electronic and steric properties that can influence its interactions with biological targets. This dual functionality makes the compound an intriguing subject for drug discovery and molecular recognition studies.

In recent years, there has been a growing interest in designing molecules with tailored pharmacological properties. The structural features of N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide align well with the principles of structure-activity relationship (SAR) studies, which are fundamental to rational drug design. The compound's ability to modulate biological pathways through precise molecular interactions has positioned it as a key player in the development of novel therapeutic agents.

The synthesis of N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group modifications. Advanced synthetic methodologies have enabled researchers to achieve high yields and purity levels, facilitating further exploration of its biochemical properties. The optimization of synthetic routes has been a critical focus, ensuring scalability for potential industrial applications.

The pharmacological potential of this compound has been explored in several preclinical studies. Its unique structural motif suggests applications in the inhibition of enzyme activity and modulation of receptor binding. For instance, the dimethylamino group can enhance solubility and bioavailability, while the phenyl rings provide opportunities for π-stacking interactions with biological targets. These characteristics make it a valuable scaffold for developing small-molecule inhibitors.

Recent research has highlighted the compound's efficacy in models of neurological disorders. The ability to interact with specific neurotransmitter receptors has been demonstrated through computational modeling and experimental validation. This aligns with the broader trend in medicinal chemistry towards designing molecules that can selectively target neurological pathways without significant off-target effects.

The role of N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide in medicinal chemistry extends beyond traditional drug development. Its application in biochemical probes has allowed researchers to gain insights into complex signaling networks. By using this compound as a tool compound, scientists have been able to elucidate the mechanisms underlying various diseases, paving the way for more targeted therapeutic interventions.

The future prospects for N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide are promising, with ongoing studies focusing on its pharmacokinetic properties and potential clinical applications. Advances in biotechnology and computational chemistry are expected to enhance our understanding of its interactions at the molecular level. These developments will be crucial in translating laboratory findings into effective therapeutic strategies.

In conclusion, N-{2-4-(dimethylamino)phenylethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 953951-13-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in drug discovery and biochemical studies is sure to grow.